Cas no 672956-75-1 (2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone)

2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone is a fluorinated cyclic diketone with significant utility in synthetic organic chemistry. Its structure, featuring two trifluoroacetyl groups at the 2- and 6-positions of a cyclohexanone ring, imparts strong electrophilic character, making it a versatile intermediate for nucleophilic addition and condensation reactions. The electron-withdrawing trifluoroacetyl groups enhance reactivity and selectivity in transformations such as cyclizations and heterocycle formations. This compound is particularly valuable in the synthesis of fluorinated pharmaceuticals and agrochemicals, where its stability and predictable reactivity contribute to high-yielding processes. Its compatibility with a range of solvents and reagents further underscores its utility in complex synthetic routes.
2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone structure
672956-75-1 structure
Product Name:2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone
CAS No:672956-75-1
MF:C10H8F6O3
MW:290.15914440155
CID:2085439
PubChem ID:2756739
Update Time:2025-10-05

2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone
    • 2,6-bis(trifluoroacetyl)cyclohexanone
    • 2,6-Bis-(2,2,2-trifluoroacetyl)cyclohexanone
    • MFCD04116483
    • SCHEMBL1903199
    • STL555404
    • BBL101608
    • AKOS007930068
    • MS-20240
    • BGMWVJKEILRZEL-UHFFFAOYSA-N
    • 2,6-bis(2,2,2-trifluoroacetyl)cyclohexan-1-one
    • 672956-75-1
    • 1,1'-(2-oxocyclohexane-1,3-diyl)bis(2,2,2-trifluoroethanone)
    • MDL: MFCD04116483
    • Inchi: 1S/C10H8F6O3/c11-9(12,13)7(18)4-2-1-3-5(6(4)17)8(19)10(14,15)16/h4-5H,1-3H2
    • InChI Key: BGMWVJKEILRZEL-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(C(C(C(F)(F)F)=O)CCC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 290.03776309Da
  • Monoisotopic Mass: 290.03776309Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.2Ų

2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone Security Information

2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone

Introduction to 2,6-Bis(2,2,2-Trifluoroacetyl)cyclohexanone (CAS No. 672956-75-1)

2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone, commonly referred to as CAS No. 672956-75-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a cyclohexanone ring substituted with two trifluoroacetyl groups at the 2 and 6 positions. The presence of these trifluoroacetyl groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The structure of 2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone is notable for its symmetry and the electron-withdrawing nature of the trifluoroacetyl groups. These groups significantly influence the reactivity and stability of the compound. Recent studies have highlighted the potential of this compound in drug design and development due to its ability to modulate biological pathways through specific interactions with target proteins. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with potential therapeutic applications.

In terms of synthesis, CAS No. 672956-75-1 can be prepared through various methods, including Friedel-Crafts acylation and other acylation techniques. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The physical properties of 2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone are well-documented. It has a high melting point due to the strong intermolecular forces arising from the fluorine atoms in the trifluoroacetyl groups. Additionally, its solubility in organic solvents makes it suitable for use in various chemical reactions and formulations. The compound's stability under thermal and oxidative conditions further enhances its utility in industrial applications.

One of the most promising areas of research involving CAS No. 672956-75-1 is its application in materials science. The compound has been investigated as a building block for advanced materials such as polymers and coatings with enhanced mechanical and thermal properties. Recent studies have demonstrated its ability to improve the durability and resistance of polymer films against environmental factors like UV radiation and moisture.

In conclusion, 2,6-Bis(2,2,2-trifluoroacetyl)cyclohexanone (CAS No. 672956-75-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in driving innovation in science and technology.

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